Cas no 29847-23-2 (2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide)

2-Acetamido-2-deoxy-β-D-glucopyranosyl azide is a specialized carbohydrate derivative featuring an azido functional group at the anomeric position. This compound is particularly valuable in glycosylation reactions and click chemistry applications due to its reactive azide moiety, enabling efficient conjugation with alkynes via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Its acetylated amino group enhances stability while retaining compatibility with further synthetic modifications. The β-configuration ensures stereoselectivity in glycosidic bond formation, making it a useful intermediate in the synthesis of glycoconjugates, oligosaccharides, and bioactive molecules. Its versatility in bioconjugation and glycobiology research underscores its utility as a key building block in chemical and biochemical studies.
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide structure
29847-23-2 structure
Product Name:2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide
CAS No:29847-23-2
MF:C8H14N4O5
MW:246.220561504364
CID:254107
PubChem ID:329760398
Update Time:2025-06-27

2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide
    • 2-Acetamido-1,2-Dideoxy-Beta-D-Glucopyranosyl Azide
    • b-D-Glucopyranosylazide, 2-(acetylamino)-2-deoxy-
    • N-[(2R,3R,4R,5S,6R)-2-azido-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 2-Acetamido-1-azido-1,2-dideoxy-
    • 2-Acetamido-2-deoxy-
    • 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSYL AZIDE
    • A-D-glucopyranose
    • A-D-glucopyranosyl azide
    • b-D-Glucopyranosylazide,2-(acetylamino)-2-deoxy-
    • 29847-23-2
    • N-((2R,3R,4R,5S,6R)-2-azido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • CCZCDCDASZJFGK-FMDGEEDCSA-N
    • SCHEMBL15821398
    • 2-Acetamido-2-deoxy-beta-D-glucopyranosyl Azide
    • 2-Acetamido-2-deoxy-?-D-glucopyranosyl Azide
    • 2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide
    • MDL: MFCD00049240
    • Inchi: 1S/C8H14N4O5/c1-3(14)10-5-7(16)6(15)4(2-13)17-8(5)11-12-9/h4-8,13,15-16H,2H2,1H3,(H,10,14)/t4-,5-,6-,7-,8-/m1/s1
    • InChI Key: CCZCDCDASZJFGK-FMDGEEDCSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 246.09600
  • Monoisotopic Mass: 246.09641956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -1
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 148.77000
  • LogP: -1.91594
  • Optical Activity: [α]/D -24.5±1.5°, c = 1 in H2O

2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Pricemore >>

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2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Production Method

Additional information on 2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide

Comprehensive Overview of 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide (CAS No. 29847-23-2)

2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide, a specialized carbohydrate derivative, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties. With the CAS number 29847-23-2, this compound serves as a critical intermediate in glycosylation reactions, particularly in the synthesis of complex oligosaccharides and glycoconjugates. Researchers frequently explore its applications in glycobiology, drug discovery, and biomaterial engineering, aligning with current trends in precision medicine and biotherapeutics.

The compound’s structure features an azide functional group, enabling its use in click chemistry—a technique widely adopted for labeling biomolecules. This property makes it invaluable in proteomics and cell surface engineering, addressing modern demands for high-throughput screening and targeted drug delivery systems. Recent studies highlight its role in developing glycosylated vaccines and antibody-drug conjugates (ADCs), topics frequently searched in academic and industrial databases.

From a synthetic perspective, 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide is synthesized via selective modification of N-acetylglucosamine (GlcNAc), a monomer found in chitin and hyaluronic acid. Its β-configuration ensures stability in enzymatic environments, making it suitable for glycosyltransferase-mediated reactions. Users often search for "synthesis of glycosyl azides" or "applications of azido sugars," reflecting growing interest in modular carbohydrate chemistry.

In the context of SEO optimization, this article integrates high-traffic keywords such as "glycosyl azide uses," "CAS 29847-23-2 properties," and "click chemistry reagents." These terms align with queries from researchers seeking bioconjugation tools or carbohydrate-based probes. Additionally, the compound’s relevance to COVID-19 glycoprotein research and cancer immunotherapy taps into trending scientific discussions.

Quality control of 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide involves advanced analytical techniques like NMR spectroscopy and HPLC-MS, ensuring purity for sensitive applications. Suppliers often emphasize its low endotoxin levels and high batch-to-batch consistency, addressing user concerns about reproducibility in biomedical experiments. Discussions on platforms like ResearchGate frequently highlight its utility in glycan microarray fabrication and neoglycoprotein synthesis.

Looking ahead, innovations in glycoengineering and synthetic biology are expected to expand the demand for this compound. Its compatibility with bioorthogonal chemistry positions it as a cornerstone for next-generation diagnostics and therapeutics. By addressing both fundamental science and applied research needs, this overview caters to diverse audiences—from synthetic chemists to translational biologists—while adhering to SEO best practices for visibility in scholarly search engines.

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